Ethanol;tungsten
Overview
Description
Ethanol;tungsten is a useful research compound. Its molecular formula is C2H6OW and its molecular weight is 229.91 g/mol. The purity is usually 95%.
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Scientific Research Applications
Ethanol Production and Catalysis
- Catalytic Properties for Ethylene Hydration : WO3 and other tungsten-based catalysts show high conversion rates and selectivity in the direct hydration of ethylene to ethanol. The study by Araujo-López et al. (2019) focuses on the adsorption properties of molecules involved in this process, indicating the surface reactivity of tungsten towards water and ethylene.
Gas Sensing Applications
- Ethanol Gas Sensors : Tungsten compounds have been used in ethanol gas sensors. Zhang et al. (2020) developed a WS2/WO3 nanocomposite sensor with low detection limits and high selectivity for ethanol gas. Li et al. (2010) found that tungsten oxide nanorods can be used to fabricate high-performance ethanol sensors.
Photocatalysis and Ethanol Dehydrogenation
- Boosting Ethanol Dehydrogenation : Lu et al. (2019) used nonstoichiometric tungsten oxides as plasmonic photocatalysts under UV-visible light to promote ethanol dehydrogenation.
Ethanol Oxidation and Fuel Cell Applications
- Catalysts for Ethanol Oxidation : Studies like those by Hu and Shen (2007) and Yang et al. (2013) highlight the use of tungsten carbide as a support for catalysts in the oxidation of ethanol, showing significant improvements in catalytic activity.
Electrochemical Applications
- Electrochemical Properties : Oh et al. (2014) synthesized tungsten carbide nanoparticles on carbon nanofibers for use in alkaline direct ethanol fuel cells, demonstrating improved kinetics for ethanol oxidation.
properties
IUPAC Name |
ethanol;tungsten |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H6O.W/c1-2-3;/h3H,2H2,1H3; |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQZQHERYTMMCGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO.[W] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6OW |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.91 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethanol;tungsten | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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